Methyl 4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxylate

• IUPAC Name: methyl 4-oxo-1-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxylate
• InChI: InChI=1S/C13H9F3N2O3/c1-21-12(20)11-10(19)5-6-18(17-11)9-4-2-3-8(7-9)13(14,15)16/h2-7H,1H3
• InChI Key: JALFIXNOXKTDJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=CC1=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H9F3N2O3
• Molecular Weight: 298.22 g/mol
• Solubility: >44.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478063-65-9

Description

Methyl 4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxylate is involved in the synthesis of various pyridazinone derivatives. These derivatives are obtained through the reaction of methyl esters with hydrazine hydrate and phenylhydrazine, leading to intermediate hydrazides and subsequent cyclization. This process results in the formation of 4-hydroxy-3-oxotetrahydropyridazines and hydrazones of 3,4-dioxohexahydropyridazines (Hovakimyan et al., 2004).

Herbicidal Applications

• Novel pyridazine derivatives exhibit significant herbicidal activities. Some derivatives synthesized using this compound as a precursor have shown excellent herbicidal effectiveness in Spirodela polyrrhiza and greenhouse tests, suggesting their potential in agricultural applications (Xu et al., 2012).

Potential in Pharmaceutical Research

• This compound has been a key precursor in synthesizing various biologically active compounds. It has been used in the development of new potential anxiolytic compounds, demonstrating dose-dependent "anxiolytic" properties in different animal models (Assié et al., 2005).

Structural Studies

• Studies on the structure of related compounds have been conducted, providing insights into their molecular configuration, which is crucial for understanding their chemical properties and potential applications in various fields, including materials science and pharmaceuticals (Bortoluzzi et al., 2011).

Synthesis routes and methods

Procedure details

A solution of methyl 3-oxo-2-{[3-(trifluoromethyl)phenyl]hydrazono}butanoate (15.20 g, 52.7 mmol) in N,N-dimethylformamide dimethylacetal (150 mL) was heated at reflux for 2 h. After that time, the reaction was cooled to room temperature and then on an ice water bath. The product was collected by filtration to give methyl 4-oxo-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxylate (13.7 g, 87%) as pale yellow crystals.